Cas no 2137578-74-4 (5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137578-74-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6104461
• PubChem ID: 165873568
• Update Time: 2025-10-25

5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2137578-74-4
• EN300-1124175

• Inchi： 1S/C12H17N3O2/c16-12(17)10-11(9-3-1-2-4-9)15(14-13-10)7-8-5-6-8/h8-9H,1-7H2,(H,16,17)
• InChI Key： YYMRBLBNESVJSH-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCCC2)N(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-Cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2137578-74-4)

The compound 5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137578-74-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,3-triazole core with cyclopentyl and cyclopropylmethyl substituents, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a carboxylic acid derivative, which enables facile derivatization for optimizing pharmacokinetic properties.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 5-cyclopentyl-1-(cyclopropylmethyl) variant stands out for its balanced lipophilicity, a critical factor in enhancing cell membrane permeability—a hot topic in medicinal chemistry discussions. This aligns with current industry trends focusing on bioavailability optimization and fragment-based drug design, where such scaffolds are pivotal.

The synthetic route to CAS 2137578-74-4 typically involves click chemistry methodologies, a technique widely celebrated for its atom economy and mild reaction conditions. This approach resonates with the growing emphasis on green chemistry principles, addressing environmental concerns raised in sustainable pharmaceutical manufacturing debates. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound’s high purity, a non-negotiable requirement for preclinical studies.

From a commercial perspective, suppliers often highlight this compound’s utility as a building block for bioactive molecules. Its carboxylic acid group allows for straightforward amidation or esterification, making it a favorite among chemists developing small-molecule inhibitors targeting enzymes like kinases—a field dominating cancer therapeutics research. Notably, its cyclopropyl moiety contributes to metabolic stability, a feature frequently searched in drug metabolism forums.

Ongoing studies explore the compound’s potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. This intersects with popular inquiries about neuroprotective agents and GPCR modulators. Furthermore, its relevance in crop protection formulations underscores its dual utility in life sciences—addressing queries about agrochemical innovation.

In summary, 5-cyclopentyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid exemplifies the convergence of synthetic accessibility and functional diversity. Its CAS registry (2137578-74-4) serves as a gateway for researchers investigating structure-activity relationships or seeking patentable chemotypes. As the scientific community prioritizes molecular complexity and target selectivity, this compound remains a compelling subject for both academic and industrial R&D endeavors.